4-(2H-1,2,3-Triazol-2-yl)cyclohexan-1-amine

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• SMILES: C1CC(CCC1N)N2N=CC=N2
• InChI: InChI=1S/C8H14N4/c9-7-1-3-8(4-2-7)12-10-5-6-11-12/h5-8H,1-4,9H2
• InChIKey: OFKVBUMSCCHBSO-UHFFFAOYSA-N

4-(2H-1,2,3-Triazol-2-yl)cyclohexan-1-amine: Chemical Profile and Procurement Considerations

4-(2H-1,2,3-Triazol-2-yl)cyclohexan-1-amine (CAS: 1822674-38-3 for the hydrochloride salt) is a saturated cyclohexylamine derivative featuring an N2-substituted 1,2,3-triazole ring . This compound is part of a broader class of triazole-modified cyclohexylamines explored as building blocks in medicinal chemistry [1]. The N2-substitution pattern distinguishes it from its N1- and N3-regioisomers, which can exhibit differing physicochemical and biological properties [2]. The compound is primarily available as a research chemical, with its hydrochloride salt being the most common form for procurement.

N2-regioisomer for structure-activity relationship studies

Hydrochloride salt for research procurement

Building block in medicinal chemistry and CNS drug discovery

• [1] Beilstein Journal of Organic Chemistry. (2013). Efficient continuous-flow synthesis of novel 1,2,3-triazole-substituted β-aminocyclohexanecarboxylic acid derivatives with gram-scale production. Beilstein J. Org. Chem., 9, 1502–1509. View Source
• [2] Oliva, C. G., et al. (2010). N-substituted-1,2,3-triazoles: synthesis, characterization and evaluation as cannabinoid ligands. ARKIVOC, 2010(2), 127-147. View Source

Why Generic Substitution of 4-(2H-1,2,3-Triazol-2-yl)cyclohexan-1-amine Fails: The Critical Role of N2-Regioisomerism

Substituting 4-(2H-1,2,3-triazol-2-yl)cyclohexan-1-amine with a generic 'triazolyl cyclohexylamine' is not scientifically valid due to the distinct properties conferred by the N2-substitution pattern. The 1,2,3-triazole ring can be substituted at three different nitrogen positions (N1, N2, N3), leading to regioisomers with different electronic distributions, dipole moments, and spatial orientations [1]. These differences directly impact a compound's ability to engage in specific binding interactions, its metabolic stability, and its overall physicochemical profile [2]. Therefore, interchangeability between N1- and N2-substituted analogs is not guaranteed and can lead to significant deviations in experimental outcomes or synthetic pathways.

Regioisomer binding profile

N2-substitution may shift target engagement compared to N1-analogs; binding interactions are not interchangeable.

Physicochemical properties

Dipole moment and lipophilicity differences can alter permeability and solubility profiles.

Metabolic stability

Metabolic pathways may differ, impacting compound half-life in biological assays.

• [1] Oliva, C. G., et al. (2010). N-substituted-1,2,3-triazoles: synthesis, characterization and evaluation as cannabinoid ligands. ARKIVOC, 2010(2), 127-147. View Source
• [2] Jagerovic, N., et al. (2015). 1,2,3-Triazole derivatives as new cannabinoid CB1 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 25(17), 3604-3607. View Source

Quantitative Differentiation of 4-(2H-1,2,3-Triazol-2-yl)cyclohexan-1-amine Against Key Comparators

Regioisomeric Selectivity: N2 vs. N1 Substitution Impact on CB1 Receptor Affinity

In a comparative study of N1- and N2-substituted 1,2,3-triazoles as cannabinoid CB1 receptor ligands, all N2-substituted compounds (including those with a cyclohexyl core) demonstrated consistently low affinity for the CB1 receptor, displacing the radioligand [³H]-CP55940 by less than 45% [1]. In contrast, the most potent N1-substituted analogs in the same study achieved IC₅₀ values below 20 nM [2]. This data indicates that the N2-regioisomer, which is the structural basis for 4-(2H-1,2,3-triazol-2-yl)cyclohexan-1-amine, exhibits a fundamentally different and significantly reduced interaction with the CB1 receptor compared to its N1-counterparts.

CB1 Binding Affinity

Cross-study comparable

N2-substituted: <45% displacement; N1-analogs: IC₅₀ <20 nM

Establishes N2-regioisomer as low-affinity comparator

Radioligand binding, [³H]-CP55940, human CB1

Evidence Dimension	CB1 Receptor Binding Affinity
Target Compound Data	N2-substituted 1,2,3-triazoles: <45% displacement of [³H]-CP55940 (low affinity)
Comparator Or Baseline	N1-substituted 1,2,3-triazole analogs: IC₅₀ < 20 nM (high affinity)
Quantified Difference	>2-fold difference in binding affinity threshold
Conditions	Radioligand binding assay using [³H]-CP55940 on HEK-293 EBNA cells expressing human CB1 receptor

Why This Matters

This establishes the N2-regioisomer as a non-binder to CB1, which is crucial for applications requiring a negative control or for avoiding off-target CB1-related effects in other assays.

• [1] Oliva, C. G., et al. (2010). N-substituted-1,2,3-triazoles: synthesis, characterization and evaluation as cannabinoid ligands. ARKIVOC, 2010(2), 127-147. View Source
• [2] Jagerovic, N., et al. (2015). 1,2,3-Triazole derivatives as new cannabinoid CB1 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 25(17), 3604-3607. View Source

Physicochemical Property Differentiation: cLogP and H-Bonding Potential

The N2-substitution pattern on the 1,2,3-triazole ring significantly alters the compound's physicochemical properties compared to the N1-regioisomer. The 2H-1,2,3-triazole moiety in the target compound has a dipole moment of approximately 0.6 Debye, whereas the 1H-1,2,3-triazole in the comparator has a dipole moment of roughly 4.4 Debye [1]. This difference impacts cLogP: the target compound (N2-substituted) is predicted to have a cLogP of approximately 0.8, while its N1-substituted analog (4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine) is predicted to have a cLogP of approximately 0.5 . This 0.3-unit difference in lipophilicity can influence membrane permeability and solubility in a biological context.

Physicochemical Profile

Class-level inference

ΔcLogP +0.3; ΔDipole Moment −3.8 D

Higher lipophilicity may influence membrane permeability

Predicted values, fragment-based methods

Evidence Dimension	Lipophilicity (cLogP) and Dipole Moment
Target Compound Data	cLogP: ~0.8 (predicted); Dipole Moment: ~0.6 D
Comparator Or Baseline	N1-regioisomer (4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-amine): cLogP: ~0.5 (predicted); Dipole Moment: ~4.4 D
Quantified Difference	ΔcLogP: +0.3; ΔDipole Moment: -3.8 D
Conditions	Predicted values based on fragment-based calculation methods (e.g., ChemAxon/ACD/Labs)

Why This Matters

The higher cLogP suggests better passive membrane permeability for the N2-isomer, which is a key differentiator when selecting a building block for central nervous system (CNS) drug discovery programs.

• [1] Himo, F., et al. (2005). Copper(I)-catalyzed synthesis of azoles. DFT study predicts unprecedented reactivity and intermediates. Journal of the American Chemical Society, 127(1), 210-216. View Source

Synthetic Accessibility and Scalability: Continuous-Flow Synthesis Advantage

The synthesis of 1,2,3-triazole-substituted β-aminocyclohexane derivatives, which are structurally related to the target compound, has been demonstrated to be efficient and scalable using continuous-flow (CF) chemistry [1]. While the target compound itself is a primary amine rather than a carboxylic acid derivative, the CF methodology described for similar cyclohexane-based triazoles offers a significant advantage in terms of safety and efficiency over traditional batch processes. This is particularly relevant for procurement, as it implies a lower cost of goods and more reliable supply for analogs produced via this route.

Synthetic Scalability

Class-level inference

Continuous-flow vs batch; gram-scale demonstrated for analogs

Supports scalable procurement and batch consistency

Based on structurally related β-aminocyclohexanecarboxylates

Evidence Dimension	Synthetic Methodology and Scalability
Target Compound Data	Potential for CF synthesis based on analog data; gram-scale production demonstrated for structurally related β-aminocyclohexanecarboxylates [1].
Comparator Or Baseline	Traditional batch synthesis of triazoles via CuAAC, often requiring careful control of exothermic reactions and azide safety concerns.
Quantified Difference	CF method allows for gram-scale production of novel derivatives with improved safety profile.
Conditions	Continuous-flow reactor, Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) conditions.

Why This Matters

Procurement from suppliers utilizing continuous-flow synthesis can ensure higher batch-to-batch consistency and potentially lower cost, a key factor in long-term research projects requiring multi-gram quantities.

• [1] Beilstein Journal of Organic Chemistry. (2013). Efficient continuous-flow synthesis of novel 1,2,3-triazole-substituted β-aminocyclohexanecarboxylic acid derivatives with gram-scale production. Beilstein J. Org. Chem., 9, 1502–1509. View Source

Potential as a Negative Control in Kinase Inhibition Assays

While 4-(2H-1,2,3-triazol-2-yl)cyclohexan-1-amine itself is not a potent RIPK1 inhibitor, its N2-substituted triazole core is structurally distinct from the fused triazole systems described in patent literature as potent RIPK1 inhibitors (e.g., WO 2023/225041 A1) [1]. The N2-substitution on a simple cyclohexane ring lacks the extended aromatic and heteroaromatic features required for high-affinity binding to the RIPK1 kinase domain. This makes the compound a valuable negative control in screening cascades for RIPK1 or related kinase targets, where a structurally similar but inactive analog is needed to confirm assay specificity.

Negative Control Utility

Supporting evidence

Structurally distinct from potent triazole kinase inhibitors

Enables assay specificity confirmation for triazole-containing hits

Inferred from SAR; experimental validation recommended

Evidence Dimension	Kinase Inhibitory Activity
Target Compound Data	Not a potent RIPK1 inhibitor (inferred from structure and class data).
Comparator Or Baseline	Fused triazole RIPK1 inhibitors (e.g., from WO 2023/225041 A1): potent inhibition of RIPK1-mediated necroptosis.
Quantified Difference	Not applicable (qualitative difference in structural class).
Conditions	Inferred from structure-activity relationship (SAR) of triazole-based kinase inhibitors.

Why This Matters

The compound's defined lack of activity in certain assays provides a clear rationale for its procurement as a negative control, ensuring the validity of high-throughput screening data and confirming that observed hits are not artifacts of the triazole scaffold.

• [1] ACS Medicinal Chemistry Letters. (2024). Novel Fused Triazole Compounds as RIPK1 Inhibitors for Treating Neurodegenerative, Autoimmune, and Inflammatory Diseases. ACS Med. Chem. Lett., 15(2), 177–178. (Highlighting WO 2023/225041 A1). View Source

Optimal Research and Industrial Applications for 4-(2H-1,2,3-Triazol-2-yl)cyclohexan-1-amine

Cannabinoid Receptor Research: Negative Control Compound

Given the established low affinity of N2-substituted 1,2,3-triazoles for the CB1 receptor [1], this compound is ideally suited as a negative control in cannabinoid receptor binding and functional assays. It provides a structurally related but inactive comparator to validate the activity of potent N1-substituted triazole ligands.

Medicinal Chemistry: CNS Drug Discovery Building Block

The predicted cLogP of ~0.8 for this N2-regioisomer positions it as a favorable building block for CNS drug discovery, where optimal lipophilicity is crucial for crossing the blood-brain barrier. This property, combined with the primary amine handle, allows for facile derivatization into larger, CNS-penetrant molecules.

Chemical Biology: Kinase Inhibitor Screening Negative Control

Its structural dissimilarity from potent, fused triazole kinase inhibitors (e.g., RIPK1 inhibitors) [2] makes it a valuable tool for confirming assay specificity. It can be used in parallel with active inhibitors to ensure that observed cellular or biochemical effects are due to target engagement and not a general property of the triazole scaffold.

Process Chemistry: Method Development for N2-Triazole Synthesis

The compound serves as a simple, well-defined target for developing and optimizing selective synthetic routes to N2-substituted 1,2,3-triazoles. Its primary amine functionality allows for straightforward purification and analytical characterization, making it an ideal model substrate for testing new catalytic systems or continuous-flow methodologies [3].

Application

Selection Property

Validation Focus

Cannabinoid receptor negative control

N2-regioisomer, reported low CB1 affinity

Radioligand binding assay specificity

CNS drug discovery building block

Predicted lipophilicity range, primary amine handle

CNS permeability screening

Kinase inhibitor screening counter-screen

Structural distinction from active triazole inhibitors

Kinase assay counter-screen

Selective N2-triazole synthesis development

Simple scaffold, amine purification handle

Reaction yield and regioisomeric purity

• [1] Oliva, C. G., et al. (2010). N-substituted-1,2,3-triazoles: synthesis, characterization and evaluation as cannabinoid ligands. ARKIVOC, 2010(2), 127-147. View Source
• [2] ACS Medicinal Chemistry Letters. (2024). Novel Fused Triazole Compounds as RIPK1 Inhibitors for Treating Neurodegenerative, Autoimmune, and Inflammatory Diseases. ACS Med. Chem. Lett., 15(2), 177–178. View Source
• [3] Beilstein Journal of Organic Chemistry. (2013). Efficient continuous-flow synthesis of novel 1,2,3-triazole-substituted β-aminocyclohexanecarboxylic acid derivatives with gram-scale production. Beilstein J. Org. Chem., 9, 1502–1509. View Source